Cas no 2103-69-7 (2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[(2-hydroxy-4-nitrophenyl)azo]-)

• Product name: 2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[(2-hydroxy-4-nitrophenyl)azo]-
• CAS No: 2103-69-7
• MF: C₁₆H₁₁N₃O₁₀S₂
• MW: 469.402641534805
• CID: 1397768

2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[(2-hydroxy-4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[(2-hydroxy-4-nitrophenyl)azo]-
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-[2-(2-hydroxy-4-nitrophenyl)diazenyl]-

• Inchi： 1S/C16H11N3O10S2/c20-13-7-9(19(22)23)1-4-12(13)17-18-15-11-3-2-10(30(24,25)26)5-8(11)6-14(16(15)21)31(27,28)29/h1-7,20-21H,(H,24,25,26)(H,27,28,29)
• InChI Key： TVXPXTYEXNJDSJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(S(O)(=O)=O)=C2)=C(N=NC2=CC=C([N+]([O-])=O)C=C2O)C(O)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 468.98863

Experimental Properties

• PSA: 217.06